Cas no 14235-45-1 (4-(propan-2-yl)benzene-1,3-diamine)

• Product Name: 4-(propan-2-yl)benzene-1,3-diamine
• CAS No: 14235-45-1
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD00047849
• CID: 202286
• PubChem ID: 84275
• Update Time: 2025-04-19

4-(propan-2-yl)benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4-(1-methylethyl)-
• 2,4-diamino-1-isopropylbenzene
• 4-propan-2-ylbenzene-1,3-diamine
• 4-(propan-2-yl)benzene-1,3-diamine
• 4-Isopropyl-m-phenylenediamine
• Einecs 238-104-5
• 4-Isopropylbenzene-1,3-diamine
• 4-(1-Methylethyl)-1,3-benzenediamine
• 1,3-Benzenediamine,4-(1-methylethyl)-(9CI)
• EN300-2982965
• NS00024622
• BS-15095
• Z1198148869
• SCHEMBL49477
• 2,4-diaminoisopropylbenzene
• DTXSID50162021
• MFCD00047849
• CS-0154305
• AKOS006272927
• GS2805
• 2VU3J8YT5H
• 14235-45-1
• D83526
• 1,3-Benzenediamine, 4-(1-methylethyl)-
• IPDXWXPSCKSIII-UHFFFAOYSA-N
• DB-323475

• MDL： MFCD00047849
• Inchi： 1S/C9H14N2/c1-6(2)8-4-3-7(10)5-9(8)11/h3-6H,10-11H2,1-2H3
• InChI Key： IPDXWXPSCKSIII-UHFFFAOYSA-N
• SMILES： NC1C=C(C=CC=1C(C)C)N

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Density: 1.042
• Boiling Point: 302.9°Cat760mmHg
• Flash Point: 162.2°C
• Refractive Index: 1.594
• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes